Bis(triphenylphosphine)palladium(II) diacetate
Bis(triphenylphosphine)palladium(II) diacetate
Brand Name:
Vulcanchem
CAS No.:
14588-08-0
VCID:
VC0076111
InChI:
InChI=1S/2C18H15P.2C2H4O2.Pd/c2*1-4-10-16(11-5-1)19(17-12-6-2-7-13-17)18-14-8-3-9-15-18;2*1-2(3)4;/h2*1-15H;2*1H3,(H,3,4);
SMILES:
CC(=O)O.CC(=O)O.C1=CC=C(C=C1)P(C2=CC=CC=C2)C3=CC=CC=C3.C1=CC=C(C=C1)P(C2=CC=CC=C2)C3=CC=CC=C3.[Pd]
Molecular Formula:
C40H40O4P2Pd+2
Molecular Weight:
751.1 g/mol
Bis(triphenylphosphine)palladium(II) diacetate
CAS No.: 14588-08-0
Main Products
VCID: VC0076111
Molecular Formula: C40H40O4P2Pd+2
Molecular Weight: 751.1 g/mol
| CAS No. | 14588-08-0 |
|---|---|
| Product Name | Bis(triphenylphosphine)palladium(II) diacetate |
| Molecular Formula | C40H40O4P2Pd+2 |
| Molecular Weight | 751.1 g/mol |
| IUPAC Name | acetic acid;palladium;triphenylphosphane |
| Standard InChI | InChI=1S/2C18H15P.2C2H4O2.Pd/c2*1-4-10-16(11-5-1)19(17-12-6-2-7-13-17)18-14-8-3-9-15-18;2*1-2(3)4;/h2*1-15H;2*1H3,(H,3,4); |
| Standard InChIKey | VKYBQFWSQQZDLX-UHFFFAOYSA-N |
| SMILES | CC(=O)O.CC(=O)O.C1=CC=C(C=C1)P(C2=CC=CC=C2)C3=CC=CC=C3.C1=CC=C(C=C1)P(C2=CC=CC=C2)C3=CC=CC=C3.[Pd] |
| Canonical SMILES | CC(=O)O.CC(=O)O.C1=CC=C(C=C1)[PH+](C2=CC=CC=C2)C3=CC=CC=C3.C1=CC=C(C=C1)[PH+](C2=CC=CC=C2)C3=CC=CC=C3.[Pd] |
| PubChem Compound | 10865532 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume